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Compound of Interest

Compound Name: Lisdexamfetamine

Cat. No.: B1249270

The disposal of lisdexamfetamine, a Schedule Il controlled substance, is strictly regulated to
prevent diversion and ensure environmental safety. Researchers, scientists, and drug
development professionals must adhere to specific procedures mandated by the U.S. Drug
Enforcement Administration (DEA) and the Food and Drug Administration (FDA). This guide
provides essential, step-by-step logistical and safety information for the proper disposal of
lisdexamfetamine in a laboratory setting.

Key Regulatory Requirements for Disposal

The disposal of Schedule Il controlled substances such as lisdexamfetamine is governed by
stringent federal regulations. The primary goal is to render the substance "non-retrievable,"
meaning it cannot be transformed to a physical or chemical state or form that would allow it to
be reused.[1][2] Incineration is currently the only DEA-reviewed method that meets this
standard.[2]
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Regulatory Body

Key Requirement

Citation

DEA

Disposal of controlled
substances must be handled
by a DEA-registered reverse

distributor.

[3]4]

DEA

The destruction of controlled
substances must meet the

"non-retrievable" standard.

[1](2]

DEA

Meticulous records of
controlled substance disposal
must be maintained, often
utilizing DEA Form 41.

[1]3]

FDA

Prohibits the flushing of
hazardous pharmaceutical
waste unless it is on the
specific FDA flush list.
Lisdexamfetamine is not on
this list.

[5](6]

Step-by-Step Disposal Procedure for
Lisdexamfetamine

The recommended and legally compliant method for disposing of lisdexamfetamine from a

research laboratory is through a DEA-registered reverse distributor.

Step 1: Segregation and Labeling of Unwanted Lisdexamfetamine

o Clearly label all containers of lisdexamfetamine that are expired, unwanted, or damaged.
Use labels such as "TO BE DISPOSED," "EXPIRED," or "DO NOT USE."

o Segregate these materials from the active inventory of controlled substances within your

secure storage location (e.g., safe or locked cabinet) to prevent accidental use.[7]

Step 2: Contact Your Institution's Environmental Health and Safety (EHS) Department
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e Your institution's EHS department can provide guidance on the specific procedures for your
facility and may have a contract with a reverse distributor.[4][7]

» Note that EHS personnel are typically not legally permitted to take possession of DEA-
regulated substances.[3] They will facilitate the process with the reverse distributor.

Step 3: Arrange for Transfer to a DEA-Registered Reverse Distributor

e Your EHS department will likely coordinate the contact with a DEA-registered reverse
distributor.

e For Schedule | and Il substances, the transfer to the reverse distributor must be documented
on a DEA Form 222.[3][4]

Step 4: Complete and Maintain All Necessary Documentation
o The DEA registrant is responsible for maintaining all records related to the disposal.

e A copy of the signed form from the reverse distributor (e.g., DLD Chain of Custody Form)
should be kept with your controlled substance records for at least two years.[3][4][7]

o The reverse distributor is responsible for completing and submitting DEA Form 41 to
document the destruction of the controlled substance.[1][3]

Step 5: Witnessing and Documenting On-Site "Wasting" of Small, Residual Amounts

» For non-recoverable residual amounts of lisdexamfetamine (e.g., in a used syringe that
cannot be fully emptied), two authorized personnel should witness the "wasting" and
document it in the appropriate logs.[7]

o Unacceptable disposal methods for even small amounts include flushing down the sink,
placing in sharps containers, or mixing with cat litter in the regular trash.[7] Some facilities
may use a specific product like an "Rx Destroyer™" bottle for this purpose, which is then
disposed of as hazardous waste.[7]
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Chemical Stability and Degradation of

Lisdexamfetamine (For Informational Purposes)

Forced degradation studies have been conducted on lisdexamfetamine to understand its

chemical stability. These are not approved disposal methods but provide insight into the

molecule's lability under various conditions. The primary degradation pathway involves the

hydrolysis of the amide bond linking I-lysine and d-amphetamine.

Degradation

Condition Reagent/Method Citation
Outcome
Acid Hydrolysis 1MDCI(4+12h) 17.75% degradation [8]
Alkaline Hydrolysis 1 M NaOD (4 +12h) 22.91% degradation [8]
o 5% H202 (4 h at room No significant
Oxidative Stress _ [°]
temp) degradation
No significant
Thermal Stress 90°C (48 h) ] [9]
degradation
] UV light (4500 Ix, 24 No significant
Photolytic Stress ] [9]
h) degradation
Aqueous solution Half-life of
Photodegradation exposed to UV approximately 29.67 - [10]

radiation (48 h)

33.91 hours

Lisdexamfetamine Disposal Workflow
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Unwanted Lisdexamfetamine
(Expired, Damaged, Excess)

:

Segregate and Clearly Label
'For Disposal'

Contact Institutional EHS

Is the material
recoverable?

Arrange Transfer to DEA-Registered Non-Recoverable Residual Waste
Reverse Distributor (e.g., empty syringe)

Complete DEA Form 222 Two Authorized Personnel Witness
for Transfer and Document Wasting

Dispose of Empty Container
in Appropriate Waste Stream
(e.g., sharps container)

Disposal Complete

Click to download full resolution via product page

Maintain All Disposal Records
(min. 2 years)

Caption: Decision workflow for lisdexamfetamine disposal.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1249270?utm_src=pdf-body-img
https://www.benchchem.com/product/b1249270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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